Cas no 1891675-86-7 (4-2-(1H-pyrazol-1-yl)phenylbutanoic acid)

• Product Name: 4-2-(1H-pyrazol-1-yl)phenylbutanoic acid
• CAS No: 1891675-86-7
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6245888
• PubChem ID: 117332421
• Update Time: 2025-06-30

4-2-(1H-pyrazol-1-yl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-(1H-pyrazol-1-yl)phenylbutanoic acid
• 1891675-86-7
• EN300-1769047
• 4-[2-(1H-pyrazol-1-yl)phenyl]butanoic acid

• Inchi： 1S/C13H14N2O2/c16-13(17)8-3-6-11-5-1-2-7-12(11)15-10-4-9-14-15/h1-2,4-5,7,9-10H,3,6,8H2,(H,16,17)
• InChI Key： WPVPWLHFVQQKNG-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC=CC=1N1C=CC=N1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-2-(1H-pyrazol-1-yl)phenylbutanoic acid

Introduction to 4-2-(1H-pyrazol-1-yl)phenylbutanoic acid (CAS No. 1891675-86-7) and Its Emerging Applications in Chemical Biology

4-2-(1H-pyrazol-1-yl)phenylbutanoic acid, identified by the chemical identifier CAS No. 1891675-86-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazole derivatives, which are well-documented for their diverse pharmacological effects. The presence of a butanoic acid moiety and a phenyl ring substituted with a pyrazole group enhances its interactability with biological targets, making it a promising candidate for further research and development.

The molecular structure of 4-2-(1H-pyrazol-1-yl)phenylbutanoic acid consists of a pyrazole ring connected to a phenyl group via an ethylene bridge, with a butanoic acid side chain extending from the phenyl ring. This configuration allows for multiple interaction points with biological molecules, including enzymes and receptors. The pyrazole ring is particularly noteworthy for its ability to modulate biological pathways, often by acting as a scaffold for drug-like molecules. The butanoic acid moiety contributes to the compound's solubility and bioavailability, while the phenyl ring provides additional sites for hydrogen bonding and hydrophobic interactions.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. 4-2-(1H-pyrazol-1-yl)phenylbutanoic acid has been investigated for its potential role in modulating key signaling pathways associated with these conditions. For instance, studies have suggested that this compound may interfere with the activity of enzymes such as Janus kinases (JAKs), which are implicated in inflammatory responses. The pyrazole moiety is known to exhibit inhibitory effects on JAKs, making this compound a candidate for further exploration in anti-inflammatory therapies.

Additionally, the phenylbutanoic acid scaffold has been associated with neuroprotective properties. Research indicates that derivatives of this class can interact with neurotransmitter receptors and ion channels, potentially offering benefits in treating conditions like Alzheimer's disease and Parkinson's disease. The specific arrangement of atoms in 4-2-(1H-pyrazol-1-yl)phenylbutanoic acid may enable it to cross the blood-brain barrier more efficiently than other similar compounds, enhancing its therapeutic potential.

The synthesis of 4-2-(1H-pyrazol-1-yl)phenylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure forms of the compound, which are often essential for biological activity.

In terms of pharmacokinetic properties, 4-2-(1H-pyrazol-1-yl)phenylbutanoic acid exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating it into various dosage forms. Preliminary studies have also assessed its metabolic stability and excretion pathways, providing insights into how the body processes this compound after administration. These data are crucial for optimizing dosing regimens and minimizing potential side effects.

The therapeutic potential of 4-2-(1H-pyrazol-1-yl)phenylbutanoic acid has not been fully explored yet, but ongoing research suggests several promising avenues. For example, its ability to modulate JAK signaling could make it useful in treating autoimmune disorders such as rheumatoid arthritis. Furthermore, its interaction with neurotransmitter systems may open doors for applications in central nervous system disorders. Clinical trials are needed to validate these hypotheses and determine the safety and efficacy of this compound in humans.

From a chemical biology perspective, 4-2-(1H-pyrazol-1-yl)phenylbutanoic acid serves as an excellent scaffold for designing novel bioactive molecules. By modifying its structure—such as introducing additional functional groups or exploring different substitution patterns—scientists can fine-tune its biological activity to target specific diseases more effectively. This flexibility underscores the importance of compounds like this in drug discovery pipelines.

The availability of high-quality synthetic methods and analytical techniques has made it easier to study compounds like 4-2-(1H-pyrazol-1-yl)phenylbutanoic acid in detail. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure and understanding how it interacts with biological targets at the molecular level. These advancements continue to drive innovation in medicinal chemistry and chemical biology.

In conclusion,4-2-(1H-pyrazol-1-ylyphenylbutanoic acid (CAS No. 1891675-86-7) is a structurally interesting compound with significant potential in therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further research into modulating key biological pathways involved in various diseases. As synthetic methods improve and our understanding of drug mechanisms deepens, this compound will likely play an important role in future drug development efforts.